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Compound of Interest

Compound Name: 2-lodophenol - d4

Cat. No.: B1147133

This guide provides essential safety and logistical information for the proper disposal of 2-
lodophenol-d4, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical for ensuring personnel safety and environmental
protection.

Hazard Profile and Safety Data

2-lodophenol-d4 should be handled with the same precautions as its non-deuterated analog, 2-
lodophenol. The primary hazards include irritation to the eyes, skin, and respiratory system.[1]
[2] It is harmful if swallowed, inhaled, or absorbed through the skin.[3] The toxicological
properties of this specific deuterated compound have not been fully investigated, warranting a
cautious approach.[1]
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Property Data Source

White to yellow crystalline
Appearance [1][4]
powder/crystals.[1][4]

CAS Number 533-58-4 (for 2-lodophenol) [11[2][4]
Melting Point 37-43°C (98.6 - 109.4 °F) [41[5]
Boiling Point 186 - 187 °C at 213 hPa [4]
Flash Point 113 °C (235.4 °F) - closed cup  [4]

H302: Harmful if
swallowedH312: Harmful in
contact with skinH315: Causes
GHS Hazard Statements skin irritationH319: Causes [3]
serious eye irritationH332:
Harmful if inhaledH335: May

cause respiratory irritation

] R 36/37/38: Irritating to eyes,
EU Risk Phrases ] ) [11[2]
respiratory system and skin.

Step-by-Step Disposal Protocol

The proper disposal of 2-lodophenol-d4 is managed through your institution's hazardous waste
program. Never dispose of this chemical down the drain or in regular trash.[6][7]

Step 1: Personal Protective Equipment (PPE)

Before handling the waste, ensure you are wearing appropriate PPE.
¢ Gloves: Chemical-resistant gloves (e.g., nitrile).[1]
o Eye Protection: Safety glasses or chemical goggles.[2][3]

e Lab Coat: To protect from skin contact.[2]
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» Respiratory Protection: Use in a well-ventilated area, such as a fume hood, to keep airborne
concentrations low.[1][4] If ventilation is inadequate, a respirator may be required.[2]

Step 2: Waste Segregation and Collection

Proper segregation is crucial to prevent dangerous chemical reactions.

« ldentify Waste Type: Determine if the waste is solid 2-lodophenol-d4, a solution, or
contaminated labware (e.g., pipette tips, gloves, paper towels).

e Select Appropriate Container:

o Solid Waste: Collect in a designated, leak-tight, and clearly labeled hazardous waste
container.[4][8] This can be a pail lined with a plastic bag.[9]

o Liquid Waste (Solutions): Collect in a sealed, shatter-proof bottle, segregated as
halogenated organic waste.[8][10] Do not mix with non-halogenated solvents.[10]

o Contaminated Sharps: Dispose of in a designated sharps container.[6]

e Incompatible Materials: Do not mix 2-lodophenol-d4 waste with strong oxidizing agents,
acids, or bases.[2][11] Do not mix with bleach, as this can create toxic fumes.[12]

Step 3: Labeling and Storage

Accurate labeling and safe storage are required for regulatory compliance.

o Labeling: Affix a completed hazardous waste label to the container.[9] Clearly write the full
chemical name, "2-lodophenol-d4," and list all constituents and their approximate

concentrations. Do not use acronyms.[9]
o Storage:

o Store waste containers in a cool, dry, well-ventilated area away from incompatible
substances.[1]

o Keep containers tightly closed when not in use.[1][6]
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o Use secondary containment for all liquid waste to prevent spills.[9]

o Do not allow waste to accumulate. Schedule regular pickups with your institution's
Environmental Health and Safety (EHS) department.[9]

Step 4: Arranging for Disposal

o Contact EHS: Follow your institution's specific procedures for hazardous waste pickup. This
typically involves contacting the EHS office to schedule a collection.[9]

» Final Disposal Method: The waste will likely be handled by a licensed hazardous waste
disposal facility.[7] The ultimate disposal method for halogenated phenolic compounds is
typically high-temperature incineration.[10][13]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of 2-
lodophenol-d4 waste.
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Figure 1. Disposal Workflow for 2-lodophenol-d4

Click to download full resolution via product page

Caption: Disposal Workflow for 2-lodophenol-d4.
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Emergency Procedures for Spills

In the event of a spill, prioritize safety and follow these steps.

o Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and
ensure adequate ventilation.[4]

» Control Ignition Sources: If the material is near a flammable solvent, turn off any ignition
sources.[11]

o Contain Spill: Use an absorbent material like vermiculite, dry sand, or earth to contain the
spill.[8][13]

e Clean Up:

o For solid spills, carefully sweep or vacuum the material and place it into a suitable, closed
container for disposal.[2][4] Avoid creating dust.[4]

o For liquid spills, after absorbing, collect the material and place it in a closed, labeled
container.[13]

o Decontaminate: Clean the spill area thoroughly.
o Dispose of Waste: All cleanup materials must be disposed of as hazardous waste.[11]

e Report: Report the spill to your supervisor and institution's EHS department.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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